Cas no 123536-15-2 ((3R)-1-Azabicyclo[2.2.2]octan-3-amine)

• Product Name: (3R)-1-Azabicyclo[2.2.2]octan-3-amine
• CAS No: 123536-15-2
• MF: C₇H₁₄N₂
• MW: 126.199461460114
• MDL: MFCD08669630
• CID: 832682
• PubChem ID: 719215
• Update Time: 2025-06-08

(3R)-1-Azabicyclo[2.2.2]octan-3-amine Chemical and Physical Properties

Names and Identifiers

• (3R)-1-Azabicyclo[2.2.2]octan-3-amine
• (R)-QUINUCLIDIN-3-AMINE
• 1-Azabicyclo[2.2.2]octan-3-amine, (R)-
• (R)-1-Aza-bicyclo[2.2.2]oct-3-ylamine
• NCGC00164614-01
• (R)-3-aminoquinuclidine
• (8S)-1-azabicyclo[2.2.2]octan-8-amine
• F13073
• BDBM50417098
• REUAXQZIRFXQML-ZETCQYMHSA-
• 1-Azabicyclo[2.2.2]octan-3-amine, (3R)-
• (R)-quinuclidine-3-amine
• AS-47281
• SCHEMBL427062
• InChI=1/C7H14N2/c8-7-5-9-3-1-6(7)2-4-9/h6-7H,1-5,8H2/t7-/m0/s1
• (R)-1-azabicyclo[2.2.2]oct-3-ylamine
• CHEMBL1256003
• SCHEMBL14542622
• 3(R)-aminoquinuclidine
• REUAXQZIRFXQML-ZETCQYMHSA-N
• AKOS027327929
• MFCD08669630
• (R)-(+)-3-aminoquinuclidine
• CS-0001448
• 123536-15-2
• AKOS006337754
• DB-290208
• (R)-(+)-1-azabicyclo[2.2.2]octan-3-amine
• (3R)-quinuclidin-3-amine
• (R)-(1-aza-bicyclo[2.2.2]oct-3-yl)amine

• MDL： MFCD08669630
• Inchi： 1S/C7H14N2/c8-7-5-9-3-1-6(7)2-4-9/h6-7H,1-5,8H2/t7-/m0/s1
• InChI Key： REUAXQZIRFXQML-ZETCQYMHSA-N
• SMILES： N12CCC(CC1)[C@H](C2)N

Computed Properties

• Exact Mass: 126.11582
• Monoisotopic Mass: 126.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• PSA: 29.26

(3R)-1-Azabicyclo[2.2.2]octan-3-amine Security Information

• Storage Condition：(BD250225)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinuclidines

Additional information on (3R)-1-Azabicyclo[2.2.2]octan-3-amine

Comprehensive Overview of (3R)-1-Azabicyclo[2.2.2]octan-3-amine (CAS No. 123536-15-2)

(3R)-1-Azabicyclo[2.2.2]octan-3-amine, with the CAS number 123536-15-2, is a chiral bicyclic amine that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, belongs to the class of azabicyclic compounds, which are known for their unique structural properties and diverse applications. The (3R) stereochemistry of this molecule plays a critical role in its biological activity, making it a valuable intermediate in the synthesis of various bioactive molecules.

In recent years, the demand for chiral amines like (3R)-1-Azabicyclo[2.2.2]octan-3-amine has surged due to their importance in asymmetric synthesis and drug development. Researchers and pharmaceutical companies are increasingly exploring its potential in designing central nervous system (CNS) therapeutics, given its structural resemblance to other bioactive amines. The compound's bicyclic framework provides rigidity, which is often desirable in drug candidates to enhance binding affinity and selectivity.

One of the most frequently searched questions related to this compound is: "What are the applications of (3R)-1-Azabicyclo[2.2.2]octan-3-amine in drug discovery?" The answer lies in its versatility as a building block for neurologically active compounds. Its scaffold is found in several investigational drugs targeting neurotransmitter receptors, such as those involved in Parkinson's disease and depression. Additionally, its chiral purity is crucial for ensuring the efficacy and safety of these drug candidates.

Another hot topic in the scientific community is the green synthesis of such complex amines. With growing emphasis on sustainable chemistry, researchers are developing novel catalytic methods to produce (3R)-1-Azabicyclo[2.2.2]octan-3-amine with minimal environmental impact. Techniques like enzymatic resolution and asymmetric hydrogenation are being optimized to achieve high yields and enantiomeric excess, addressing the demand for eco-friendly processes.

The compound's physicochemical properties, such as solubility and stability, are also subjects of interest. Its basic nitrogen atom makes it amenable to salt formation, which can improve its handling and formulation properties. This aspect is particularly relevant for pharmaceutical scientists working on drug delivery systems. Furthermore, its logP value and hydrogen bonding capacity are critical parameters in pharmacokinetic studies.

From a commercial perspective, (3R)-1-Azabicyclo[2.2.2]octan-3-amine is available from specialized chemical suppliers, often with custom packaging options and analytical certificates. The pricing and availability of this compound are frequently searched topics, reflecting its niche but growing market. Quality control measures, including HPLC purity and chiral HPLC analysis, are essential to meet the stringent requirements of end-users.

In summary, (3R)-1-Azabicyclo[2.2.2]octan-3-amine (CAS No. 123536-15-2) is a multifaceted compound with significant potential in medicinal chemistry and beyond. Its stereospecificity, structural uniqueness, and applications in CNS drug development make it a subject of ongoing research and commercial interest. As the scientific community continues to explore its possibilities, this compound is poised to play a pivotal role in advancing chiral synthesis and therapeutic innovation.